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Compound of Interest

Compound Name: Methyl Cedryl Ketone

Cat. No.: B15599383 Get Quote

An In-depth Technical Guide to Methyl Cedryl Ketone

Chemical Identification
Methyl cedryl ketone, a synthetic fragrance ingredient, is known for its characteristic woody

and ambery scent.[1][2] It is widely used in the fragrance industry as a fixative and to impart

depth and volume to perfumes, cosmetics, and soaps.[1][2][3]

IUPAC Name: 1-[(1R,2R,5S,7R)-2,6,6,8-tetramethyltricyclo[5.3.1.0¹,⁵]undec-8-en-9-

yl]ethanone[1][4]

CAS Number: 32388-55-9[1][3][5][6][7][8][9]

Synonyms: Acetyl cedrene, Vertofix, Lixetone, Cedryl methyl ketone[1][4][6][7][9]

Physicochemical Properties
The following table summarizes the key physicochemical properties of methyl cedryl ketone.
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Property Value Reference

Molecular Formula C₁₇H₂₆O [4][5][7][8][10]

Molecular Weight 246.39 g/mol [7][8][11]

Appearance Clear yellow to brown liquid [9][10]

Odor
Strong, woody, ambery, musk-

like
[9][10]

Boiling Point 272 °C at 760 mmHg [8][9][11]

Density 0.997 g/mL at 25 °C [8][11]

Refractive Index n20/D 1.516 [8][11]

Flash Point > 100 °C [8][9][11]

Water Solubility
1.278 mg/L at 25 °C

(estimated)
[9]

Synthesis of Methyl Cedryl Ketone
Methyl cedryl ketone is typically synthesized via the Friedel-Crafts acylation of cedrene with

acetic anhydride.[7][12] Cedrene, the starting material, is a tricyclic sesquiterpene obtained

from cedarwood oil.[2][13] The reaction is catalyzed by an acid, with modern methods favoring

the use of solid superacids for a more environmentally friendly process.[7]

Experimental Protocol: Synthesis using a Solid
Superacid Catalyst
This protocol is based on the method described in Chinese patent CN101265170B.[7]

Materials:

Cedrene

Acetic anhydride

Solid superacid catalyst (e.g., SO₄²⁻/TiO₂-SiO₂)
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Reaction vessel with stirring and temperature control

Filtration apparatus

Distillation apparatus (for vacuum distillation)

Procedure:

Charge the reaction vessel with cedrene and acetic anhydride. The molar ratio of acetic

anhydride to cedrene should be in the range of 1:1 to 15:1.

With stirring, add the solid superacid catalyst. The amount of catalyst should be 1% to 10%

of the weight of the cedrene.

Heat the reaction mixture to a temperature between 10 °C and 120 °C.

Maintain the reaction at the chosen temperature with continuous stirring for a minimum of 3

hours.

After the reaction is complete, cool the mixture to room temperature.

Separate the solid catalyst from the liquid mixture by filtration. The catalyst can be recovered

and reused.

The filtrate, containing the crude product, is then subjected to vacuum distillation to remove

unreacted acetic anhydride and acetic acid byproduct.

The remaining crude methyl cedryl ketone can be further purified by fractional distillation.
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Synthesis workflow for methyl cedryl ketone.

Analytical Methodology
Gas chromatography (GC) is a standard method for determining the purity of methyl cedryl
ketone.[10] Coupling GC with mass spectrometry (GC-MS) allows for definitive identification

and quantification.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
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This is a general protocol that can be adapted for the analysis of methyl cedryl ketone.

Instrumentation:

Gas chromatograph with a mass spectrometer detector (GC-MS)

Capillary column suitable for separating terpenes and related compounds (e.g., a non-polar

or mid-polar column like a 5% phenyl-methylpolysiloxane column).

Procedure:

Sample Preparation: Dilute the methyl cedryl ketone sample in a suitable solvent (e.g.,

hexane or diethyl ether) to an appropriate concentration for GC-MS analysis.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

Chromatographic Separation: The components of the sample are separated on the GC

column based on their volatility and interaction with the stationary phase. A typical

temperature program would start at a lower temperature and ramp up to a higher

temperature to ensure the elution of all components.

Mass Spectrometry: As the separated components elute from the GC column, they enter the

mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum is

a fingerprint of the molecule, allowing for its identification by comparison to a spectral library

or by interpretation of the fragmentation pattern.

Data Analysis: The purity of the methyl cedryl ketone is determined by the relative peak

area in the chromatogram.
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Analytical workflow for methyl cedryl ketone.

Toxicology and Biological Activity
Methyl cedryl ketone is primarily of interest for its fragrance properties. However, its potential

for biological activity, particularly skin sensitization, is a key consideration for its safe use.

Toxicological Data
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Endpoint Result Species Reference

LD₅₀ (Oral) > 5.2 mL/kg Rat [8]

LD₅₀ (Dermal) > 2 g/kg Rabbit [8]

Genotoxicity Not genotoxic In vitro assays [1]

Developmental

Toxicity NOAEL
100 mg/kg/day Rat [5]

Repeated Dose

Toxicity NOAEL

(Dermal)

20.28 mg/kg/day Rat [1]

Skin Sensitization
Classified as a skin

sensitizer (1B)
[11]

Skin Sensitization
Methyl cedryl ketone is classified as a skin sensitizer, meaning it can cause an allergic skin

reaction after repeated contact.[11] The mechanism of skin sensitization by small molecules

(haptens) like methyl cedryl ketone is understood to follow an Adverse Outcome Pathway

(AOP).

Signaling Pathway: Adverse Outcome Pathway for
Skin Sensitization
The AOP for skin sensitization is a conceptual framework that describes the sequence of

events from the initial interaction of a chemical with the skin to the development of an allergic

reaction.

Molecular Initiating Event (MIE): The chemically reactive hapten (or its metabolite) covalently

binds to skin proteins. For a ketone like methyl cedryl ketone, this could potentially occur

through Schiff base formation with lysine residues in proteins.

Keratinocyte Activation: The modified proteins are recognized by keratinocytes, the main

cells of the epidermis, which then release pro-inflammatory signaling molecules.
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Dendritic Cell Activation: Dendritic cells (immune cells in the skin) are activated by the

inflammatory signals and take up the hapten-protein complexes.

T-Cell Proliferation: The activated dendritic cells migrate to the lymph nodes, where they

present the hapten to T-cells, leading to the proliferation of hapten-specific T-cells. This is the

induction phase of sensitization. Subsequent exposure to the same hapten will lead to a

more rapid and robust activation of these memory T-cells, resulting in allergic contact

dermatitis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl Cedryl Ketone
(Hapten)

Haptenation
(Covalent Binding)

Skin Proteins

Keratinocyte
Activation

Molecular Initiating Event

Dendritic Cell
Activation & Migration

Inflammatory Signals

Lymph Node

T-Cell Proliferation
& Differentiation

Antigen Presentation

Allergic Contact
Dermatitis

Upon Re-exposure

Click to download full resolution via product page

Adverse Outcome Pathway for skin sensitization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b15599383?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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